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Compound of Interest

Compound Name: 1,4-Butanediammonium

Cat. No.: B1226911

This guide provides immediate and essential safety and logistical information for the handling
of 1,4-Butanediammonium (also known as Putrescine dihydrochloride or 1,4-diaminobutane
dihydrochloride). It is intended for researchers, scientists, and drug development professionals
to ensure safe laboratory practices and proper disposal.

Hazard Identification and Classification

1,4-Butanediammonium is the salt form of 1,4-diaminobutane (putrescine). The primary
hazards are associated with its base form, which is classified as a flammable solid that is
harmful if swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and
is fatal if inhaled.[1]

GHS Hazard Statements:

e H228: Flammable solid[1]

H302: Harmful if swallowed[1]

H311: Toxic in contact with skin[1]

H314: Causes severe skin burns and eye damage[1]

H330: Fatal if inhaled[1]
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical for ensuring personal safety. The following table
summarizes the recommended PPE for handling 1,4-Butanediammonium.

Body Part PPE Recommendation Material/Standard

It is advisable to conduct a

breakthrough time test for the
Hands Chemical-resistant gloves. specific gloves being used.

Nitrile gloves may offer limited

short-term protection.[2]

Safety glasses with side
shields or chemical splash Conforming to EN166 or ANSI
goggles and a face shield Z87.1 standards.[2][3][4]

where splash potential exists.

Eyes/Face

Standard cotton or flame-

) resistant material.[2] For
Laboratory coat or chemical- o _
Body ] ] significant exposure risk, a
resistant suit. , _
chemical splash suit may be

necessary.[5]

If ventilation is inadequate or
for emergency situations, a
) ) NIOSH-approved air-purifying
) Use in a well-ventilated area or ) ) ]
Respiratory _ respirator with an appropriate
a chemical fume hood. ) )
cartridge or a self-contained
breathing apparatus (SCBA)

should be used.[1][3][4]

Operational Plan: Safe Handling and Storage

Engineering Controls:

e Always handle 1,4-Butanediammonium in a properly functioning chemical fume hood to
minimize inhalation exposure.[2]
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e Ensure an eyewash station and safety shower are readily accessible in the work area.[2][6]

Work Practices:

Avoid direct contact with skin and eyes.[7]

Do not eat, drink, or smoke in the laboratory.[1]

Keep containers tightly closed when not in use.[1][8]

Use the smallest quantity of the chemical necessary for the experiment.[2]

Wash hands thoroughly after handling.[1]
Storage:

o Store in a well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1]

Emergency Procedures: First Aid Measures

Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air and keep them
comfortable for breathing. If breathing is difficult

Inhalation or has stopped, provide artificial respiration and
seek immediate medical attention. Immediately
call a POISON CENTER or doctor.[1]

Immediately take off all contaminated clothing.
_ Rinse the skin with water or shower for at least
Skin Contact ) ) ) )
15 minutes.[1][6] Seek immediate medical

attention.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.[1]
[9] Immediately call a POISON CENTER or
doctor.[1]

Rinse mouth with water. Do NOT induce

Ingestion N _ , _ ,
vomiting.[1] Seek immediate medical attention.

Disposal Plan

Waste Collection:

¢ Collect all waste contaminated with 1,4-Butanediammonium, including used gloves,
absorbent materials from spills, and empty containers, in a designated and clearly labeled
hazardous waste container.[2][10]

» Do not mix this waste with other waste streams.[2]
Disposal Procedure:

» Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office in accordance with local, state, and federal regulations.[2]

o Ensure waste containers are securely closed and properly labeled before disposal.[10]
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Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 1,4-
Butanediammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1,4-Butanediammonium]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-4-butanediammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

